2-(3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl)-4H-chromen-4-one

• IUPAC Name: 2-[3-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl]chromen-4-one
• InChI: InChI=1S/C21H17N3O4S/c25-16-10-18(27-17-6-2-1-5-15(16)17)21(26)24-8-3-4-13(11-24)19-22-23-20(28-19)14-7-9-29-12-14/h1-2,5-7,9-10,12-13H,3-4,8,11H2
• InChI Key: FJFMRKYIBSIWKI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC(=O)C3=CC=CC=C3O2)C4=NN=C(O4)C5=CSC=C5
• Molecular Formula: C21H17N3O4S
• Molecular Weight: 407.4 g/mol

Description

The compound “2-(3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl)-4H-chromen-4-one” is a heterocyclic compound. It contains a thiophene moiety, which is a five-membered heteroaromatic compound containing a sulfur atom. Thiophene and its substituted derivatives are known to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered to be a structural alert with the formula C4H4S. The specific molecular structure of “this compound” is not available in the retrieved information.

Scientific Research Applications

Synthesis and Chemical Properties

Recent research focuses on the synthesis of complex molecules that contain the 1,3,4-oxadiazole moiety, thiophene units, piperidine, and chromen-4-one structures, highlighting their importance in medicinal chemistry and material science. Studies demonstrate innovative methods to construct these compounds, which play a crucial role in developing new therapeutic agents and materials with unique properties. The synthesis of related compounds involves reactions such as 1,3-dipolar cycloadditions, Knoevenagel condensations, and multi-component reactions, showcasing the versatility and reactivity of these moieties in creating complex molecular architectures (Greig et al., 1987; Jindal et al., 2014).

Biological Evaluation and Potential Applications

The biological evaluation of compounds bearing the 1,3,4-oxadiazole, thiophene, piperidine, and chromen-4-one units has been a significant area of interest. These compounds exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have shown that certain derivatives possess significant antimicrobial activity against various bacterial and fungal strains, indicating their potential as new antimicrobial agents (Patel et al., 2012). Moreover, the anticancer activity of chromen-4-one derivatives has been evaluated, with some compounds displaying promising results against different cancer cell lines, suggesting their potential in cancer therapy (Yu et al., 2017).

Mechanism of Action

Thiophene derivatives

The compound contains a thiophene ring, which is a five-membered heterocyclic compound with a sulfur atom . Thiophene and its derivatives have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science . They are remarkably effective compounds with respect to their biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .